Cas no 5684-12-8 (2-Phenanthrenecarboxylicacid, 1-ethyl-1,2,3,4-tetrahydro-7-hydroxy-2-methyl-)
5684-12-8 structure
Product Name:2-Phenanthrenecarboxylicacid, 1-ethyl-1,2,3,4-tetrahydro-7-hydroxy-2-methyl-
CAS No:5684-12-8
MF:C13H22N2O2
MW:238.325983524323
CID:382021
PubChem ID:745580
Update Time:2025-04-19
2-Phenanthrenecarboxylicacid, 1-ethyl-1,2,3,4-tetrahydro-7-hydroxy-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenanthrenecarboxylicacid, 1-ethyl-1,2,3,4-tetrahydro-7-hydroxy-2-methyl-
- Phenol, 2,6-bis[(dimethylamino)methyl]-4-methoxy-
- 2,6-bis[(dimethylamino)methyl]-4-methoxyphenol
- NS00005533
- Oprea1_285120
- AKOS001653424
- AB00093422-01
- AO-365/12757669
- BRD-K35522997-103-01-4
- CCG-111568
- EU-0011015
- 5684-12-8
- HMS1481L10
- DTXSID80353581
- ChemDiv3_003068
- Cambridge id 5684128
-
- Inchi: 1S/C13H22N2O2/c1-14(2)8-10-6-12(17-5)7-11(13(10)16)9-15(3)4/h6-7,16H,8-9H2,1-5H3
- InChI Key: HIXNUSUJXZDHKB-UHFFFAOYSA-N
- SMILES: OC1C(=CC(=CC=1CN(C)C)OC)CN(C)C
Computed Properties
- Exact Mass: 238.16826
- Monoisotopic Mass: 238.168128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.9
- XLogP3: 1.2
Experimental Properties
- Density: 1.059
- Boiling Point: 320.2°Cat760mmHg
- Flash Point: 147.4°C
- Refractive Index: 1.54
- PSA: 35.94
2-Phenanthrenecarboxylicacid, 1-ethyl-1,2,3,4-tetrahydro-7-hydroxy-2-methyl- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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